Cas no 66508-94-9 (BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)-)

• Product Name: BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)-
• CAS No: 66508-94-9
• MF: C₆H₉NO₄
• MW: 159.139961957932
• MDL: MFCD00230929
• CID: 3399155
• PubChem ID: 136045771
• Update Time: 2025-07-02

BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)-
• Butanoic acid, 2-(hydroxyimino)-3-oxo-, ethyl ester, (2E)-
• 2-Hydroxyimino-3-oxo-butyric acid ethyl ester
• Ethyl (E)-2-(hydroxyimino)-3-oxobutanoate
• NSC 10758
• AS-82916
• ethyl (Z)-3-hydroxy-2-nitrosobut-2-enoate
• ethyl 2-(hydroxyimino)-3-oxobutyrate
• Butanoic acid, 2-(hydroxyimino)-3-oxo-, ethyl ester, (Z)-
• 5408-04-8
• Ethyl (2Z)-2-(hydroxyimino)-3-oxobutanoate
• 66508-93-8
• Ethyl 2-(hydroxyimino)-3-oxobutanoate
• Ethyl (2E)-2-(hydroxyimino)-3-oxobutanoate; 95%
• ethyl (2E)-2-(hydroxyimino)-3-oxobutanoate;Butyric acid, 2,3-dioxo-, ethyl ester, 2-oxiMe (6CI,7CI,8CI)
• 611-092-2
• MFCD00230929
• ethyl (2Z)-2-hydroxyimino-3-oxidanylidene-butanoate
• Butyric acid, 2,3-dioxo-, ethyl ester, 2-oxime (6CI,7CI,8CI); Butyric acid, ,-dioxo-, ethyl ester -oxime (4CI)
• A934752
• 66508-94-9

• MDL： MFCD00230929
• Inchi： 1S/C6H9NO4/c1-3-11-6(9)5(7-10)4(2)8/h10H,3H2,1-2H3/b7-5+
• InChI Key： IACSYDRIOYGJNH-FNORWQNLSA-N
• SMILES： C(OCC)(=O)/C(=N/O)/C(=O)C

Computed Properties

• Exact Mass: 159.053
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.22
• Melting Point: 46-48°C
• Boiling Point: 266.1°C at 760 mmHg
• Flash Point: 114.7°C
• Refractive Index: 1.476
• PSA: 75.96000
• LogP: -0.03130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)-

Comprehensive Overview of BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- (CAS No. 66508-94-9)

BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- (CAS No. 66508-94-9) is a specialized organic compound with significant applications in the fields of flavor and fragrance industries, pharmaceutical intermediates, and agricultural chemistry. This ester derivative, characterized by its unique hydroxyimino and oxo functional groups, has garnered attention for its versatile chemical properties and potential in green chemistry innovations. Below, we delve into its molecular structure, applications, and relevance to contemporary research trends.

The molecular structure of BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- features a butanoic acid backbone modified with an ethyl ester group and a (E)-hydroxyimino-3-oxo moiety. This configuration imparts distinct reactivity, making it valuable for synthetic chemistry applications. Researchers often explore its role in enantioselective synthesis, where its stereochemistry can influence the outcome of asymmetric reactions. The compound's CAS No. 66508-94-9 serves as a critical identifier in chemical databases and regulatory documentation.

In the flavor and fragrance sector, BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- is prized for its ability to contribute to fruity and ester-like aroma profiles. Its incorporation into perfumery and food additives aligns with the growing demand for natural-like synthetic compounds that mimic botanical extracts. This trend is driven by consumer preferences for sustainable and eco-friendly ingredients, positioning the compound as a candidate for green synthesis methodologies.

The pharmaceutical industry leverages CAS No. 66508-94-9 as a building block for drug discovery. Its functional groups enable the construction of heterocyclic compounds, which are prevalent in bioactive molecules. Recent studies highlight its potential in antimicrobial and anti-inflammatory agent development, resonating with global health concerns such as antibiotic resistance. This aligns with frequent searches for "new antimicrobial compounds" and "pharmaceutical intermediates 2024," reflecting its relevance in current research.

Agricultural applications of BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- include its use in crop protection formulations. Its chemical properties may contribute to pest control strategies, particularly in integrated pest management (IPM) systems. As the agricultural sector shifts toward sustainable practices, this compound's role in low-toxicity formulations is under investigation, addressing queries like "eco-friendly pesticides" and "safe agrochemicals."

From a synthetic chemistry perspective, the compound's (E)-configuration is noteworthy for stereoselective reactions. Laboratories focusing on catalysis and molecular design often cite its utility in mechanistic studies. The rise of computational chemistry tools has further amplified interest in predicting its behavior in reaction pathways, a topic frequently searched in AI-driven chemistry platforms.

Regulatory and safety data for CAS No. 66508-94-9 emphasize its handling under standard laboratory protocols. While not classified as hazardous under major frameworks, its storage and disposal adhere to environmental regulations, a point of interest for ESG (Environmental, Social, and Governance)-compliant industries. This aligns with the surge in searches for "chemical compliance 2024" and "sustainable lab practices."

In summary, BUTANOIC ACID, 2-(HYDROXYIMINO)-3-OXO-, ETHYL ESTER, (E)- (CAS No. 66508-94-9) exemplifies the intersection of specialty chemicals and modern industrial demands. Its applications span flavor science, pharmaceuticals, and agriculture, while its structural features inspire advanced synthetic research. As industries prioritize sustainability and innovation, this compound remains a subject of both academic and commercial interest.